Cas no 2089690-83-3 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2089690-83-3
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 5254382
• Update Time: 2025-07-24

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C9H17NO3/c1-3-12-8(11)9(2)6-7(10)4-5-13-9/h7H,3-6,10H2,1-2H3
• InChI Key： WIIBTARPPGHYPL-UHFFFAOYSA-N
• SMILES： C(C1(OCCC(N)C1)C)(=O)OCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound with CAS No. 2089690-83-3 and Its Potential Applications in Modern Research

The compound with the CAS number 2089690-83-3, currently under the provisional product name INDEX NAME NOT YET ASSIGNED, represents a significant area of interest in the field of chemical and biomedical research. This compound, belonging to a novel chemical class, has garnered attention due to its unique structural properties and promising biological activities. The exploration of such molecules is crucial for advancing our understanding of cellular mechanisms and developing innovative therapeutic strategies.

Recent advancements in chemical biology have highlighted the importance of small molecules in modulating biological pathways. The compound 2089690-83-3 has been identified as a potential modulator of several key pathways involved in inflammation, neurodegeneration, and metabolic disorders. Its molecular structure, characterized by a complex arrangement of functional groups, suggests high specificity in interacting with biological targets. This specificity is essential for minimizing side effects and maximizing therapeutic efficacy.

In vitro studies have demonstrated that 2089690-83-3 exhibits inhibitory effects on various enzymes and receptors relevant to chronic diseases. For instance, preliminary data indicate that it may interfere with the activity of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. COX-2 inhibitors are well-known for their anti-inflammatory properties and have been widely used in the treatment of conditions such as rheumatoid arthritis and osteoarthritis. The potential of 2089690-83-3 as a COX-2 inhibitor could open new avenues for managing these diseases.

Moreover, the compound has shown promise in preclinical models of neurodegenerative diseases. Research suggests that it may protect against neuronal damage by inhibiting oxidative stress and promoting mitochondrial function. Oxidative stress is a major contributor to the progression of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. By targeting this mechanism, 2089690-83-3 could offer a novel therapeutic approach to these debilitating conditions.

The development of INDEX NAME NOT YET ASSIGNED is also noteworthy in terms of its synthetic chemistry. The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic methodologies. The use of advanced catalytic systems and green chemistry principles ensures that the production process is both efficient and environmentally sustainable. This aligns with the broader goal of pharmaceutical research to develop drugs that are not only effective but also environmentally friendly.

From a regulatory perspective, the compound 2089690-83-3 must undergo rigorous testing to ensure safety and efficacy before it can be considered for clinical use. Current regulatory frameworks require comprehensive toxicological studies, pharmacokinetic assessments, and clinical trials to evaluate its potential as a therapeutic agent. These steps are essential for ensuring that patients receive safe and effective treatments.

The interdisciplinary nature of research involving 2089690-83-3 underscores the importance of collaboration between chemists, biologists, pharmacologists, and clinicians. Such collaborations facilitate the translation of basic research findings into tangible therapeutic solutions. The compound serves as a testament to the power of interdisciplinary approaches in driving innovation in medicine.

Future directions for research on 2089690-83-3 include exploring its potential applications in personalized medicine. By understanding how individual genetic variations influence responses to this compound, researchers can develop tailored treatment strategies that optimize patient outcomes. Additionally, investigating its interactions with other drugs could lead to combination therapies that enhance therapeutic benefits while minimizing adverse effects.

In conclusion, the compound with CAS number 2089690-83-3, currently referred to as INDEX NAME NOT YET ASSIGNED, represents a promising area of research with significant potential for advancing medical treatments. Its unique chemical properties and biological activities make it a valuable candidate for further investigation. As research continues to unfold, we can anticipate new insights into its mechanisms of action and applications in various therapeutic contexts.